7-iodo-2-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Molecular Formula: C7H6IN3O
• Molecular Weight: 275.05 g/mol
• IUPAC Name: 7-iodo-2-methyl-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C7H6IN3O/c1-4-2-5-7(12)9-3-6(8)11(5)10-4/h2-3H,1H3,(H,9,12)
• InChI Key: RFPONXQNBSBEJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)C(=O)NC=C2I

Description

7-iodo-2-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic compound that belongs to the pyrazolopyrazine family This compound is characterized by the presence of an iodine atom at the 7th position and a methyl group at the 2nd position on the pyrazolopyrazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-iodo-2-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one typically involves the iodination of pyrazolopyrazine derivatives. One common method involves the reaction of pyrazolopyrazine with N-iodosuccinimide in the presence of N-methylmorpholine . This reaction proceeds regioselectively to form the 7-iodo derivative.

Another approach involves the carbonylation of 7-iodopyrazolopyrazine derivatives in a methanol solution under elevated pressure (20 atm) and temperature (100°C) in the presence of catalytic amounts of palladium (Pd(dppf)Cl2) and excess triethylamine .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general principles of large-scale organic synthesis, such as batch or continuous flow processes, can be applied. These methods would involve optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

7-iodo-2-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom at the 7th position can be substituted with other functional groups using appropriate reagents.

Carbonylation Reactions: As mentioned earlier, carbonylation can be performed to introduce ester groups into the compound.

Common Reagents and Conditions

N-iodosuccinimide: Used for iodination reactions.

Palladium (Pd(dppf)Cl2): Used as a catalyst in carbonylation reactions.

Triethylamine: Used as a base in carbonylation reactions.

Major Products Formed

Substituted Derivatives: Depending on the substituent introduced, various substituted derivatives of this compound can be formed.

Ester Derivatives: Formed through carbonylation reactions.

Scientific Research Applications

Medicinal Chemistry: This compound and its derivatives have shown promise as inhibitors of various enzymes and receptors, including HIV-1 integrase, mycobacterium tuberculosis H37RV, and vasopressin receptors.

Biology: It has been investigated for its antiproliferative effects on cancer cell lines, such as lung adenocarcinoma (A549) and H322b.

Materials Science: Pyrazolopyrazine derivatives, including 7-iodo-2-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, have been explored for their potential use in the development of fluorescent probes and other optical materials.

Mechanism of Action

The mechanism of action of 7-iodo-2-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one varies depending on its application:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity.

Receptor Antagonism: It can act as an antagonist by binding to receptors and blocking the binding of natural ligands, thus inhibiting receptor activation.

Antiproliferative Effects: The compound induces cell death in cancer cells through various pathways, including apoptosis and cell cycle arrest.

Comparison with Similar Compounds

Similar Compounds

3-iodo-2-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one: Similar structure but with the iodine atom at the 3rd position.

7-substituted 2-methylpyrazolo[1,5-a]pyrimidines: These compounds have a similar pyrazolopyrazine core but with different substituents at the 7th position.

Uniqueness

7-iodo-2-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the iodine atom at the 7th position and the methyl group at the 2nd position allows for unique interactions with biological targets and distinct reactivity in chemical transformations.